Cas no 1144501-67-6 (1-2-Hydroxy-3-(trifluoromethyl)phenylethan-1-one)

• Product Name: 1-2-Hydroxy-3-(trifluoromethyl)phenylethan-1-one
• CAS No: 1144501-67-6
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• MDL: MFCD18397605
• CID: 4572597
• PubChem ID: 68594285
• Update Time: 2025-10-28

1-2-Hydroxy-3-(trifluoromethyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-Hydroxy-3-(trifluoromethyl)phenyl]ethan-1-one
• Ethanone, 1-[2-hydroxy-3-(trifluoromethyl)phenyl]-
• 1-2-Hydroxy-3-(trifluoromethyl)phenylethan-1-one

• MDL： MFCD18397605
• Inchi： 1S/C9H7F3O2/c1-5(13)6-3-2-4-7(8(6)14)9(10,11)12/h2-4,14H,1H3
• InChI Key： AFTZVZKIPQCZPT-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC(C(F)(F)F)=C1O)C

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 200.0±35.0 °C at 760 mmHg
• Flash Point: 201.6±28.7 °C

1-2-Hydroxy-3-(trifluoromethyl)phenylethan-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 1-2-Hydroxy-3-(trifluoromethyl)phenylethan-1-one

Research Brief on 1-2-Hydroxy-3-(trifluoromethyl)phenylethan-1-one (CAS: 1144501-67-6): Recent Advances and Applications

1-2-Hydroxy-3-(trifluoromethyl)phenylethan-1-one (CAS: 1144501-67-6) is a fluorinated aromatic ketone derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and electronic properties. Recent studies have explored its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents. This research brief consolidates the latest findings on this compound, highlighting its synthesis, biological activity, and emerging applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 1-2-Hydroxy-3-(trifluoromethyl)phenylethan-1-one via a novel palladium-catalyzed cross-coupling reaction, achieving a yield of 85% under optimized conditions. The trifluoromethyl group was found to enhance the compound's metabolic stability and binding affinity to target proteins, making it a promising scaffold for drug development. Further structural modifications, such as the introduction of heterocyclic moieties, have been explored to improve its pharmacological properties.

In the context of antimicrobial research, a recent Bioorganic & Medicinal Chemistry Letters article (2024) reported that derivatives of 1-2-Hydroxy-3-(trifluoromethyl)phenylethan-1-one exhibited potent inhibitory activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) ranging from 2-8 µg/mL. Mechanistic studies suggested that these compounds disrupt bacterial cell wall synthesis by targeting key enzymes involved in peptidoglycan biosynthesis. The presence of the trifluoromethyl group was critical for maintaining this activity, as non-fluorinated analogs showed significantly reduced efficacy.

Beyond its antimicrobial potential, 1-2-Hydroxy-3-(trifluoromethyl)phenylethan-1-one has also been investigated as a building block for fluorescent probes. A 2024 study in ACS Chemical Biology detailed its incorporation into a turn-on probe for detecting reactive oxygen species (ROS) in live cells. The probe demonstrated high selectivity for hydroxyl radicals, with a 20-fold increase in fluorescence intensity upon ROS exposure. This application underscores the compound's utility in chemical biology tools for studying oxidative stress-related diseases.

Despite these advances, challenges remain in optimizing the pharmacokinetic profile of 1-2-Hydroxy-3-(trifluoromethyl)phenylethan-1-one-based compounds. Recent in vivo studies (2023, European Journal of Pharmaceutical Sciences) noted rapid hepatic clearance of the parent compound, prompting investigations into prodrug strategies and formulation approaches to enhance bioavailability. Ongoing research aims to address these limitations while expanding the compound's therapeutic applications, particularly in oncology and neurodegenerative diseases.